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Compound of Interest

Compound Name: Bis(chlorosulfonyl)amine

CAS No.: 15873-42-4

Cat. No.: B3243679

Get Quote

Executive Summary: The "Hidden" Linchpin
Reagent
Bis(chlorosulfonyl)amine (BCSA) (

; CAS: 15873-42-4) is a potent, bifunctional electrophile often overshadowed by its more
famous derivative, LiFSI (Lithium bis(fluorosulfonyl)imide). While primarily known as a battery
electrolyte precursor, BCSA offers a unique, cost-effective entry point for medicinal chemists
seeking to access bis(sulfonyl)imide motifs and cyclic sulfamide bioisosteres.

The Value Proposition:

Cost Efficiency: BCSA can be synthesized from commodity chemicals (Sulfamic acid, Thionyl

chloride) at a fraction of the cost of purchasing specialized fluorinated "Click" reagents (e.g.,

Imidodisulfuryl fluoride).

Synthetic Utility: It acts as a "linchpin" reagent, enabling the one-step formation of

bridges, which are difficult to construct via standard sulfonyl chloride coupling.
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Gateway to SuFEx: It is the primary precursor to

, allowing labs to generate their own SuFEx (Sulfur-Fluoride Exchange) hubs in-house.

Chemical Identity & Comparative Positioning[1][2]
[3]
Structural Comparison
BCSA is frequently confused with Chlorosulfonyl Isocyanate (CSI). It is critical to distinguish

them as their reactivity profiles differ fundamentally.

Feature
Bis(chlorosulfonyl)
amine (BCSA)

Chlorosulfonyl
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)
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)
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Sulfates, Sulfamides

Atom Economy
High for

scaffolds

High for

scaffolds
Moderate

Approx. Cost
Low (via in-situ

synthesis)

High (Specialty

Reagent)

Very Low

(Commodity)

Cost-Benefit Analysis: "Buy vs. Make"
For a drug development campaign requiring 100g - 1kg of reagent:

Commercial Purchase (BCSA): Prices fluctuate significantly ($100 - $500/kg) due to supply

chain focus on the battery industry. Purity is often variable (90-95%).
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In-House Synthesis (Route A):

Raw Materials: Sulfamic Acid (

) + Thionyl Chloride (

) + Chlorosulfonic Acid (

).

Material Cost: < $20/kg.[1]

Labor/Overhead: Moderate (Requires careful distillation).

Verdict: For scale-up (>100g), in-house synthesis provides >80% cost reduction and

guarantees freshness (critical as BCSA hydrolyzes rapidly).

Synthetic Applications in Drug Development
Pathway A: Synthesis of Cyclic Sulfimides
(Bioisosteres)
The

moiety is a bulky, lipophilic, and non-basic bioisostere for dicarboxylic acids or cyclic ureas.
BCSA allows for the "stitching" of diamines or diols into cyclic structures.

Mechanism: Double nucleophilic substitution.

Advantage: Avoids the stepwise protection/deprotection required if using two separate

sulfonyl chlorides.

Pathway B: The "SuFEx Gateway" (In-situ Fluorination)
Medicinal chemistry is increasingly adopting SuFEx click chemistry. The gold standard reagent

is Imidodisulfuryl fluoride (

).

The Cost Hack: Instead of buying expensive
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, synthesize BCSA and treat with anhydrous

or

to generate the fluoride in situ.

Yield: Typically >90% conversion.

Pathway C: Vilsmeier Activation for Polymer/Oligomer
Synthesis
Recent data suggests BCSA forms a stable complex with DMF (Vilsmeier-type), which

moderates its reactivity. This allows for controlled polycondensation with diols to form linear

poly(disulfonylimide)s, which are being explored as single-ion conducting polymer electrolytes

or drug delivery matrices.

Visualized Workflows (DOT Diagrams)
Diagram 1: Synthetic Logic & Cost Flow
This diagram illustrates the economic and chemical logic of using BCSA as a central hub.
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Caption: BCSA acts as the cost-effective bridge between commodity chemicals and high-value

functional materials.

Diagram 2: Reaction Selectivity with Amines
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The reaction outcome depends heavily on the amine structure and stoichiometry.
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Caption: Controlling stoichiometry is critical; BCSA is acidic and can simply protonate amines if

not buffered.

Experimental Protocol: Synthesis of BCSA
Note: This procedure is adapted from industrial patents (e.g., Nippon Shokubai) to ensure high

yield and purity.

Safety Warning
BCSA reacts violently with water, releasing HCl and sulfuric acid mists. All operations must be

performed under an inert atmosphere (Nitrogen/Argon) in a fume hood.

Materials
Sulfamic Acid (

, dried)[2]

Thionyl Chloride (
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)[2]

Chlorosulfonic Acid (

)

Step-by-Step Methodology
Setup: Equip a 3-neck round bottom flask with a mechanical stirrer, reflux condenser, and an

internal thermometer. Connect the condenser outlet to a scrubber (NaOH trap) to neutralize

HCl/SO2 gas.

Mixing: Charge the flask with Sulfamic Acid (1.0 eq) and Thionyl Chloride (excess, ~2-3 eq).

Activation: Add Chlorosulfonic Acid (1.0 - 1.1 eq) slowly at room temperature.

Reaction: Heat the mixture to reflux (approx. 75-80°C).

Observation: Vigorous gas evolution (

) will occur. Maintain reflux until gas evolution ceases (approx. 12-24 hours).

Purification:

Distill off excess Thionyl Chloride at atmospheric pressure.

Vacuum Distillation: Distill the residue under reduced pressure (approx. 100-110°C at 2-5

mmHg). BCSA is a viscous, colorless to pale yellow liquid/low-melting solid.

Storage: Store in a Schlenk flask or sealed ampoule under Argon. Do not store in standard

glass jars as moisture ingress will degrade the reagent rapidly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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